Cas no 85851-82-7 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester)
85851-82-7 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
CAS No:85851-82-7
MF:C30H50O4
MW:474.715610027313
CID:725562
PubChem ID:3020990
Update Time:2024-03-01
1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester
- bis(2-ethylnonyl) benzene-1,2-dicarboxylate
- bis(2-ethylnonyl) phthalate
- Bis(2-ethylnonyl)phthalat
- 1,2-Benzenedicarboxylic acid bis(2-ethylnonyl) ester
- Phthalic acid bis(2-ethylnonyl) ester
- Einecs 288-641-4
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- Inchi: 1S/C30H50O4/c1-5-9-11-13-15-19-25(7-3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(8-4)20-16-14-12-10-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
- InChI Key: LVFZGCKUCOADQM-UHFFFAOYSA-N
- SMILES: C(OCC(CC)CCCCCCC)(=O)C1=CC=CC=C1C(OCC(CC)CCCCCCC)=O
Computed Properties
- Exact Mass: 474.371
- Monoisotopic Mass: 474.371
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 22
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 10.7
Experimental Properties
- Density: 0.956
- Boiling Point: 445.4°C at 760 mmHg
- Flash Point: 238.7°C
- Refractive Index: 1.485
1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
85851-82-7 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-ethylnonyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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